N-(2-fluorophenyl)-3,4-dimethoxybenzenesulfonamide

• Molecular Formula: C14H14FNO4S
• Molecular Weight: 311.33 g/mol
• IUPAC Name: N-(2-fluorophenyl)-3,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C14H14FNO4S/c1-19-13-8-7-10(9-14(13)20-2)21(17,18)16-12-6-4-3-5-11(12)15/h3-9,16H,1-2H3
• InChI Key: NYEDLCAORWENDC-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC=C2F)OC

Description

N-(2-fluorophenyl)-3,4-dimethoxybenzenesulfonamide, also known as FN1, is a chemical compound with potential applications in scientific research. This compound is a sulfonamide derivative and has been synthesized for its potential use in the development of new drugs.

Mechanism of Action

N-(2-fluorophenyl)-3,4-dimethoxybenzenesulfonamide works by binding to the active site of the target enzyme and inhibiting its activity. This leads to a decrease in the production of certain molecules that are involved in disease processes.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-3,4-dimethoxybenzenesulfonamide has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and to have anti-inflammatory properties. It has also been shown to reduce the production of certain molecules that are involved in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(2-fluorophenyl)-3,4-dimethoxybenzenesulfonamide has several advantages as a research tool. It is relatively easy to synthesize and has been found to have a high degree of specificity for its target enzymes. However, it also has some limitations, including its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

There are several potential future directions for research on N-(2-fluorophenyl)-3,4-dimethoxybenzenesulfonamide. One area of interest is the development of new drugs that target carbonic anhydrase and other enzymes that are inhibited by N-(2-fluorophenyl)-3,4-dimethoxybenzenesulfonamide. Another area of interest is the use of N-(2-fluorophenyl)-3,4-dimethoxybenzenesulfonamide as a research tool to study the biochemical and physiological effects of these enzymes. Further research is needed to fully understand the potential applications of N-(2-fluorophenyl)-3,4-dimethoxybenzenesulfonamide in scientific research.

Synthesis Methods

N-(2-fluorophenyl)-3,4-dimethoxybenzenesulfonamide can be synthesized through a multi-step process that involves the reaction of 2-fluoroaniline with 3,4-dimethoxybenzenesulfonyl chloride. The reaction takes place in the presence of a base such as triethylamine and results in the formation of N-(2-fluorophenyl)-3,4-dimethoxybenzenesulfonamide.

Scientific Research Applications

N-(2-fluorophenyl)-3,4-dimethoxybenzenesulfonamide has been studied for its potential use in the development of new drugs. It has been found to have inhibitory effects on certain enzymes, including carbonic anhydrase and histone deacetylases. These enzymes play important roles in various physiological processes and have been implicated in the development of certain diseases, including cancer.